6-(2-Phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)-7H-purine

• IUPAC Name: 6-(2-phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)-7H-purine
• InChI: InChI=1S/C17H18N6/c1-2-4-14(5-3-1)22-6-12-8-23(9-13(12)7-22)17-15-16(19-10-18-15)20-11-21-17/h1-5,10-13H,6-9H2,(H,18,19,20,21)
• InChI Key: FZSGQBZGJREJST-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=CC=CC=C3)C4=NC=NC5=C4NC=N5
• Molecular Formula: C17H18N6
• Molecular Weight: 306.4 g/mol

Description

The compound “6-(2-Phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)-7H-purine” is a complex organic molecule that contains a purine and pyrrole ring, which are common structures in many biological molecules.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a hexahydropyrrolo[3,4-c]pyrrole ring attached to a phenyl group at the 2-position, and a purine ring at the 6-position.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the purine and pyrrole rings. These structures are part of many biologically active compounds and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the purine and pyrrole rings. For example, these structures could impact the compound’s solubility, stability, and reactivity.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and studied for potential use in various fields, such as medicine or biochemistry.